4-(4-Chlorophenethyl)thiophene-3-carbaldehyde

• Molecular Formula: C13H11ClOS
• Molecular Weight: 250.74 g/mol
• IUPAC Name: 4-[2-(4-chlorophenyl)ethyl]thiophene-3-carbaldehyde
• InChI: InChI=1S/C13H11ClOS/c14-13-5-2-10(3-6-13)1-4-11-8-16-9-12(11)7-15/h2-3,5-9H,1,4H2
• InChI Key: HTEXKHXVQFVUDB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCC2=CSC=C2C=O)Cl

Description

4-(4-Chlorophenethyl)thiophene-3-carbaldehyde is a useful research compound. Its molecular formula is C13H11ClOS and its molecular weight is 250.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

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Synthesis routes and methods II

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4-(4-Chlorophenethyl)thiophene-3-carbaldehyde was synthesized from 4-[2-(4-chlorophenyl)-vinyl]-thiophene-3-carbaldehyde (260 mg, 1.04 mmol) following the conditions used to hydrogenate 4-(phenylethynyl)thiophene-2-carbaldehyde to 4-phenethylthiophene-2-carbaldehyde (Example 1.1.b). Purification by flash chromatography (0-10% EtOAc/heptane) yielded 4-(4-chlorophenethyl)thiophene-3-carbaldehyde (188 mg, 72%). 1H NMR (400 MHz, CDCl3) δ ppm 2.86-2.92 (m, 2H), 3.16-3.22 (m, 2H), 6.91 (dd, J=3.20, 0.82 Hz, 1H), 7.10-7.15 (m, 2H), 7.22-7.27 (m, 2H), 8.11 (d, J=3.11 Hz, 2H), 10.00 (d, J=0.82 Hz, 1H).